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Compound of Interest

Compound Name: N-(3-cyanophenyl)acetamide

Cat. No.: B184236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Physical Properties
A thorough understanding of a compound's fundamental properties is the bedrock of its safe

handling. N-(3-cyanophenyl)acetamide is a solid, crystalline material at room temperature.[1]

Its key identifiers and physical characteristics are summarized below.

Property Value Source

CAS Number 58202-84-9 [1][2]

Molecular Formula C₉H₈N₂O [3][4]

Molecular Weight 160.17 g/mol [3]

Appearance Solid [1]

Purity Typically ≥96% [1]

Storage Temperature
Room temperature, sealed in a

dry environment
[1]

Hazard Identification and GHS Classification
N-(3-cyanophenyl)acetamide is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact.[2][5] The Globally Harmonized
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System (GHS) classification provides a clear and standardized understanding of its potential

dangers.

GHS Hazard Statements:

H302: Harmful if swallowed.[3][5]

H312: Harmful in contact with skin.[5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H332: Harmful if inhaled.[5]

H335: May cause respiratory irritation.[5]

Signal Word: Warning[1][3][5]

Pictograms:

The causality behind these classifications lies in the chemical's reactivity with biological tissues.

The cyano group and the acetamide moiety can interact with physiological systems, leading to

the observed irritation and toxicity. For instance, skin irritation is characterized by itching,

scaling, reddening, or occasionally blistering.[5] Eye contact can result in redness, watering,

and pain.[5] Inhalation may lead to irritation of the lungs and respiratory system.[5]

Safe Handling and Personal Protective Equipment
(PPE)
A proactive approach to safety is paramount when working with N-(3-cyanophenyl)acetamide.

The following workflow and PPE recommendations are designed to minimize exposure and

mitigate risk.

Engineering Controls
The first line of defense is to control the environment where the compound is handled.
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Ventilation: Always handle N-(3-cyanophenyl)acetamide in a well-ventilated area.[2][5] For

procedures that may generate dust, a chemical fume hood is required. The rationale for this

is to keep airborne concentrations below permissible exposure limits and prevent inhalation.

Eyewash and Safety Shower: Facilities must be equipped with an eyewash station and a

safety shower in close proximity to the handling area.[2] This is a critical contingency for

immediate decontamination in case of accidental contact.

Personal Protective Equipment (PPE) Workflow
The selection and use of appropriate PPE is a non-negotiable aspect of handling this

compound.

Preparation Handling Post-Handling

Assess Experimental Risk
(e.g., dust generation) Select Appropriate PPE

Based on Task
Inspect PPE for Integrity Don PPE in Correct Order

(Gloves Last)
Handle N-(3-cyanophenyl)acetamide

in Fume Hood
Doff PPE in Correct Order

(Gloves First)
Dispose of Contaminated PPE

as Hazardous Waste Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow for Handling N-(3-
cyanophenyl)acetamide.

Mandatory PPE:

Eye Protection: Wear chemical safety goggles or a face shield.[5] Standard safety glasses

are not sufficient.

Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).[6] Inspect gloves for

any signs of degradation or puncture before use.

Skin and Body Protection: A lab coat is mandatory. For larger quantities or tasks with a

higher risk of spillage, consider additional protective clothing.[5]
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Respiratory Protection: If working outside of a fume hood or if dust generation is

unavoidable, a NIOSH-approved respirator is necessary.[7]

First Aid and Emergency Procedures
In the event of exposure, immediate and appropriate action is critical.

Exposure Route First Aid Protocol

Ingestion

IF SWALLOWED: Call a poison center or doctor

if you feel unwell.[5] Rinse mouth.[5] Do NOT

induce vomiting.[5]

Inhalation

IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[5][8] Call a

poison center or doctor if you feel unwell.[5]

Skin Contact

IF ON SKIN: Wash with plenty of soap and

water.[5][8] Take off contaminated clothing and

wash it before reuse.[5] If skin irritation occurs,

get medical advice/attention.[5]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes.[5][8] Remove contact lenses, if

present and easy to do. Continue rinsing.[5] If

eye irritation persists, get medical

advice/attention.[5]

Accidental Release Measures
In the case of a spill, the primary objectives are to contain the material, prevent its spread, and

protect personnel.
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Caption: Workflow for Responding to a Spill of N-(3-cyanophenyl)acetamide.

Experimental Protocol for Spill Cleanup:
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Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area

and secure the entrance.

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Don the appropriate PPE as outlined in section 3.2, including

respiratory protection.

Containment: Do not use water to clean up the spill. Vacuum or sweep up the material and

place it into a suitable, labeled disposal container.[2] Avoid generating dust.[5]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the containerized waste and any contaminated cleaning materials as

hazardous waste according to local, state, and federal regulations.[5]

Storage, Stability, and Disposal
Proper long-term management of N-(3-cyanophenyl)acetamide is crucial for maintaining a

safe laboratory environment.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][5] Keep

away from incompatible substances such as strong oxidizing agents.[5]

Stability: The compound is stable under recommended storage conditions.[5] However, be

aware of conditions to avoid, such as dust generation.[5]

Disposal: Dispose of unused material and its container as hazardous waste at an approved

waste disposal plant.[5] Do not allow the chemical to enter drains.[2]

Toxicological and Ecotoxicological Information
While detailed toxicological studies are not extensively available in the provided search results,

the GHS classifications indicate acute toxicity upon ingestion, inhalation, and dermal contact.[5]

[8]

Acute Toxic Effects: Inflammation of the eye is characterized by redness, watering, and

itching.[5] Skin inflammation is characterized by itching, scaling, reddening, or, occasionally,
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blistering.[5]

Carcinogenicity: There is no classification for carcinogenicity by IARC, NTP, or OSHA.[5]

Ecotoxicity: Data on the environmental impact of N-(3-cyanophenyl)acetamide is not

readily available.[5] Therefore, it is imperative to prevent its release into the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b184236#n-3-cyanophenyl-acetamide-safety-and-
hazard-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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